Cas no 768-05-8 (Pyrazine-2-carbohydrazide)

• Product name: Pyrazine-2-carbohydrazide
• CAS No: 768-05-8
• MF: C₅H₆N₄O
• Molecular Weight: 138.1273
• MDL: MFCD00778762
• CID: 39828
• PubChem ID: 258796

Pyrazine-2-carbohydrazide Properties

Names and Identifiers

• Pyrazinoic acid hydrazide
• Pyrazine-2-carbohydrazide
• Pyrazine-2-carboxylic hydrazide
• Pyrazine-2-carboxylic acid hydrazide
• Pyrazinoic acid, hydrazide
• M 792
• V9GFH1A08Z
• 2-Pyrazinecarboxylic Hydrazide
• 2-PYRAZINECARBOHYDRAZIDE
• Pyrazine Carboxylic Acid Hydrazide
• NSC88100
• PYRAZINECARBOXYLIC ACID, HYDRAZIDE
• pyrazin-2-carbohydrazide
• pyrazine hydrazide
• pyrazine-2-hydrazide
• Pyrazinylcarbonylhydrazine
• Pyrazincarbonsaurehydrazid
• NCIOpen2_001240
• Oprea1_627784
• KSC377C3P
• 2-PYRAZINOYL HYDRAZIDE
• DS-1594
• CHEMBL125613
• BS-3784
• CS-W003922
• NSC-88100
• Pyrazine-2-Carboxylicacidhydrazide
• SY025964
• IDV-128
• AM804340
• A9732
• 2-(HYDRAZINOCARBONYL)PYRAZINE
• Pyrazinoicacidhydrazide
• OHFIJHDYYOCZME-UHFFFAOYSA-N
• 2-PYRAZINECARBOXYLIC ACID, HYDRAZIDE
• 768-05-8
• AB07083
• MFCD00778762
• PYRAZINIC ACID HYDRAZIDE
• EN300-34633
• PYRAZINECARBOHYDRAZIDE
• FT-0632921
• NSC 88100
• UNII-V9GFH1A08Z
• AKOS000268734
• BB 0240931
• Q-101892
• SCHEMBL107341
• DTXSID90227608
• Z58981894
• ALBB-005884
• DB-030297
• STK042919

• MDL： MFCD00778762
• Inchi： 1S/C5H6N4O/c6-9-5(10)4-3-7-1-2-8-4/h1-3H,6H2,(H,9,10)
• InChIKey： OHFIJHDYYOCZME-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=NC([H])=C([H])N=1)N([H])N([H])[H]

Computed Properties

• Exact Mass: 138.054161g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Exact Mass: 138.054161g/mol
• Monoisotopic Mass: 138.054161g/mol
• Topological Polar Surface Area: 80.9Ų
• Heavy Atom Count: 10
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count: 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• 互变异构体数量: 2
• Surface Charge: 0

Experimental Properties

• Density: 1.335
• Refractive Index: 1.591
• PSA: 80.90000
• LogP: 0.17130

Pyrazine-2-carbohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• 储存条件：Keep in dark place,Inert atmosphere,2-8°C

Pyrazine-2-carbohydrazide Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides